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Compound of Interest

Compound Name:
3-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)aniline

Cat. No.: B1270774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical

characteristics of 3-Aminophenylboronic acid pinacol ester. It includes detailed experimental

protocols for the determination of its physical properties and its application in key synthetic

reactions. The information is presented to support researchers and professionals in the fields of

chemical synthesis and drug development.

Core Physical and Chemical Properties
3-Aminophenylboronic acid pinacol ester is a versatile reagent in organic synthesis, particularly

in palladium-catalyzed cross-coupling reactions. Its physical and chemical properties are

crucial for its handling, storage, and reactivity.
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Property Value Source(s)

Molecular Formula C₁₂H₁₈BNO₂ [1]

Molecular Weight 219.09 g/mol [1]

CAS Number 210907-84-9 [1]

Melting Point 90-94 °C (lit.) [1]

Boiling Point
351.2 °C at 760 mmHg

(Predicted)

Density 1.1 ± 0.1 g/cm³ (Predicted)

Solubility Insoluble in water.

Appearance
White to off-white crystalline

powder

Storage

Store in a cool, dry place.

Keep container tightly closed.

Recommended storage

temperature: 2-8 °C.

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and purity assessment of 3-

Aminophenylboronic acid pinacol ester.
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Spectroscopic Data Key Features

¹H NMR (Proton Nuclear Magnetic Resonance)

The ¹H NMR spectrum provides information

about the hydrogen atoms in the molecule.

Expected signals include those for the aromatic

protons, the amine protons, and the methyl

protons of the pinacol group. The integration of

these signals corresponds to the number of

protons in each environment.[2][3]

FT-IR (Fourier-Transform Infrared

Spectroscopy)

The FT-IR spectrum reveals the functional

groups present in the molecule. Characteristic

absorption bands for the N-H stretch of the

amine group are expected in the region of 3300-

3500 cm⁻¹.[4] Aromatic C-H stretching

vibrations typically appear around 3000-3100

cm⁻¹. The B-O bond of the boronic ester will

also show characteristic absorptions.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the

molecular weight and fragmentation pattern of

the compound. The molecular ion peak [M]⁺

would be expected at an m/z value

corresponding to the molecular weight of the

compound.

Experimental Protocols
The following are detailed methodologies for the determination of key physical characteristics

and for a representative synthetic application of 3-aminophenylboronic acid pinacol ester.

Determination of Melting Point
Apparatus: Mel-Temp apparatus or Thiele tube, capillary tubes, thermometer.

Procedure:
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A small amount of finely powdered 3-aminophenylboronic acid pinacol ester is packed into a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the Mel-Temp apparatus or attached to a

thermometer and immersed in a Thiele tube containing a high-boiling point oil.

The sample is heated at a rate of 1-2 °C per minute.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded as the melting point range.

Determination of Solubility
Apparatus: Test tubes, vortex mixer.

Procedure:

Approximately 10 mg of 3-aminophenylboronic acid pinacol ester is placed in a test tube.

1 mL of the solvent to be tested (e.g., water, ethanol, dichloromethane, acetone) is added.

The mixture is agitated using a vortex mixer for 1-2 minutes.

The solubility is observed and recorded as soluble, partially soluble, or insoluble.

Suzuki-Miyaura Coupling Reaction: Synthesis of 6-
(hetero)arylthieno[3,2-b]pyridines
This protocol is a generalized procedure based on the synthesis of 6-(hetero)arylthieno[3,2-

b]pyridines using 3-aminophenylboronic acid pinacol ester.[5]

Materials:

Methyl 3-amino-6-bromothieno[3,2-b]pyridine-2-carboxylate

3-Aminophenylboronic acid pinacol ester

Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))
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Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent (e.g., Dioxane, Toluene, DMF)

Procedure:

To a reaction vessel, add methyl 3-amino-6-bromothieno[3,2-b]pyridine-2-carboxylate (1

equivalent), 3-aminophenylboronic acid pinacol ester (1.2-1.5 equivalents), the palladium

catalyst (0.05-0.1 equivalents), and the base (2-3 equivalents).

The vessel is evacuated and backfilled with an inert gas (e.g., argon or nitrogen) three times.

The solvent is added, and the reaction mixture is heated to the desired temperature (typically

80-110 °C) with stirring.

The reaction progress is monitored by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic

solvent, and washed with water and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the desired 6-

(3-aminophenyl)thieno[3,2-b]pyridine derivative.

Mandatory Visualizations
Experimental Workflow: Determination of Physical
Characteristics
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Workflow for Physical Characterization

Sample Preparation

Melting Point Determination Solubility Testing Spectroscopic Analysis

Obtain pure sample of 3-Aminophenylboronic acid pinacol ester

Pack capillary tube

Take small aliquot

Add solvent to sample

Take small aliquot

Prepare sample for NMR, IR, MS

Take small aliquot

Heat in Mel-Temp or Thiele tube

Record melting range

Agitate mixture

Observe and record solubility

Acquire spectra

Analyze data

Click to download full resolution via product page

Caption: Workflow for determining the physical characteristics of a compound.

Signaling Pathway: Suzuki-Miyaura Coupling Catalytic
Cycle
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Catalytic Cycle of Suzuki-Miyaura Coupling

Pd(0)L₂
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R¹-Pd(II)L₂-R²

Reductive
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R¹-R²
(Coupled Product)

R¹-X
(Aryl Halide)

R²-B(OR)₂
(Boronic Ester) Base
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Logical Relationship: Application in Drug Discovery
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Role in the Synthesis of FLT3-ITD Inhibitors

3-Aminophenylboronic
acid pinacol ester

Suzuki-Miyaura
Coupling

Aryl-substituted
intermediate

Further Synthetic
Modifications

Benzo[d]oxazole based
FLT3-ITD Inhibitor

Potential Treatment for
Acute Myeloid Leukemia
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Caption: Synthetic route to FLT3-ITD inhibitors utilizing 3-aminophenylboronic acid pinacol

ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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